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Quantitative Alpha-Amylase Inhibition Data

The table below summarizes the key quantitative finding for erythrocentaurin:

Compound
IC₅₀ Value
(mg/mL)

Positive
Control

Control IC₅₀ Citation

Erythrocentaurin 1.67 ± 0.28

mg/mL

Acarbose 0.68 ± 0.21 µg/mL (from a related

study) [1]

[2]

Activity Context: The IC₅₀ value of 1.67 mg/mL indicates a concentration-dependent inhibitory effect on

the alpha-amylase enzyme [2]. However, when compared to the standard drug acarbose (with an IC₅₀ in the

microgram per milliliter range), erythrocentaurin's activity in this specific assay is considerably weaker [1].

This suggests that while active, it may not be a highly potent inhibitor under the tested conditions.

Detailed Experimental Protocol

The following workflow outlines the key stages of the alpha-amylase inhibition assay used to evaluate

compounds like erythrocentaurin.
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Reaction Mixture Contents

Start Assay

Prepare Reaction Mixture

First Incubation
(10 min at 30°C)

• α-Amylase enzyme
  (2 units/mL)

• Test compound
  (e.g., Erythrocentaurin)

  in buffer (pH 6.9)

• Starch solution (1%)
  (added after first incubation)

Add Starch Solution

Second Incubation
(3 min at 30°C)

Stop Reaction with
DNSA Reagent

Heat in Water Bath
(10 min at 85-90°C)

Measure Absorbance
at 540 nm

Calculate % Inhibition

Determine IC₅₀
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Application Notes & Procedural Details

Enzyme and Substrate: The assay typically uses α-amylase from Aspergillus oryzae and a 1%

starch solution as the substrate [3].
Buffer System: A phosphate buffer (0.02 M, pH 6.9) with 0.006 M NaCl is used to maintain the

enzyme's optimal activity [3].
Reaction Termination & Detection: The 3,5-dinitrosalicylic acid (DNSA) method is used. DNSA

reacts with reducing sugars (maltose) released from starch hydrolysis, producing a colored
compound (3-amino-5-nitrosalicylic acid) measured at 540 nm [3]. An inhibitor reduces color intensity

by limiting sugar production.
Calculation of Inhibition: The percentage of enzyme inhibition is calculated using the formula [3]: %
Inhibition = [(Abs₍control₎ - Abs₍sample₎) / Abs₍control₎] × 100 Where Abs(control) is the
absorbance of the reaction with 100% enzyme activity (no inhibitor), and Abs(sample) is the

absorbance with the test compound.
IC₅₀ Determination: The IC₅₀ value is determined by testing the compound at a range of

concentrations (e.g., 10–1000 µg/mL). The % inhibition values are plotted against the log of the
concentration, and the IC₅₀ is derived from a non-linear regression fit of the data [3] [4].

Biological Context and Significance

Erythrocentaurin is not typically a primary plant compound but is a bacterial metabolite of gentiopicrin,

an iridoid glycoside found in plants like Enicostemma littorale and Gentiana spp. [5]. Intestinal bacteria

hydrolyze gentiopicrin to produce erythrocentaurin, which is then absorbed [5].

Inhibiting alpha-amylase is a validated therapeutic strategy for managing postprandial hyperglycemia

(high blood sugar after meals) in type 2 diabetes [6] [1]. By slowing the breakdown of starch into absorbable

sugars, these inhibitors reduce the glucose spike after a carbohydrate-rich meal [6]. The finding that

erythrocentaurin possesses this activity supports further investigation into its mechanism and the anti-

diabetic potential of its parent compound, gentiopicrin [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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